Cas no 2137782-91-1 (Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-)

• Product Name: Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-
• CAS No: 2137782-91-1
• MF: C₉H₁₄Cl₂
• MW: 193.113461017609
• CID: 5287757
• Update Time: 2025-05-22

Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-

• Inchi： 1S/C9H14Cl2/c1-8(11)6-9(7-10)4-2-3-5-9/h1-7H2
• InChI Key： ZPBLNTFVOSIJCF-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(Cl)=C)CCCC1

Additional information on Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-

CAS No 2137782-91-1: Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)

CAS No 2137782-91-1, commonly referred to as Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl), is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with chloromethyl and chloropropenyl substituents. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The structure of Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl) is notable for its bicyclic framework. The cyclopentane ring serves as the central core, while the chloromethyl and chloropropenyl groups are attached at the same carbon atom. This arrangement creates a highly reactive molecule due to the proximity of the two chlorine atoms. Recent studies have shown that this compound exhibits exceptional reactivity in certain catalytic processes, particularly in the presence of transition metal catalysts.

One of the most promising applications of CAS No 2137782-91-1 lies in its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can be used to synthesize novel polymers with enhanced mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science highlighted its role in the development of high-performance polymers for aerospace applications.

In addition to its role in polymer synthesis, Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl) has shown potential in drug delivery systems. Its unique chemical structure allows for controlled release mechanisms, making it a candidate for targeted drug delivery applications. Recent experiments have focused on its ability to encapsulate hydrophobic drugs, enhancing their bioavailability and reducing side effects.

The synthesis of CAS No 2137782-91-1 involves a multi-step process that typically begins with the chlorination of cyclopentane derivatives. The reaction conditions are critical to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis process, making it more feasible for large-scale production.

From an environmental perspective, there is growing interest in understanding the degradation pathways of Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propen-yl). Studies have shown that under certain environmental conditions, such as UV light exposure or microbial activity, this compound undergoes rapid degradation into less harmful byproducts. This knowledge is crucial for assessing its environmental impact and developing sustainable practices for its use.

In conclusion, CAS No 2137782-91-1, or Cyclopentane, 1-(chloromethyl)-1-(2-chloro-2-propenyl), is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.